Cas no 67237-71-2 ( )

  structure
  structure
Product Name: 
CAS No:67237-71-2
MF:C16H13NO
MW:235.280524015427
CID:965638
PubChem ID:334103
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC338459
    • 67237-71-2
    • 2-[2-(4-methylphenyl)-2-oxoethyl]benzonitrile
    • NSC-338459
    • DTXSID20319005
    •  
    • Inchi: 1S/C16H13NO/c1-12-6-8-13(9-7-12)16(18)10-14-4-2-3-5-15(14)11-17/h2-9H,10H2,1H3
    • InChI Key: QIVOSEOVDVCHKR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)CC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86
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